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Abstract

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthesis of 3-Bromo-7-chloroquinoline, a halogenated derivative of the quinoline
scaffold. Quinoline and its derivatives are of significant interest in medicinal chemistry due to
their wide range of biological activities, including antimicrobial, anticancer, and anti-
inflammatory properties.[1][2][3] This document summarizes the available chemical data for 3-
Bromo-7-chloroquinoline, outlines general synthetic approaches for related compounds, and
discusses the broader biological context of substituted quinolines. Due to the limited availability
of specific experimental data for 3-Bromo-7-chloroquinoline in publicly accessible literature,
this guide also highlights areas where further research is needed.

Molecular Structure and Identification

3-Bromo-7-chloroquinoline is a heterocyclic aromatic compound with the chemical formula
CoHsBrCIN.[4] The structure consists of a quinoline core, which is a fused bicyclic system of a
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benzene ring and a pyridine ring. In this specific derivative, a bromine atom is substituted at the
3-position and a chlorine atom at the 7-position.

Table 1: Chemical Identifiers for 3-Bromo-7-chloroquinoline

Identifier Value

IUPAC Name 3-Bromo-7-chloroquinoline

CAS Number 84973-05-7

Molecular Formula CoHsBrCIN

Molecular Weight 242.50 g/mol

Canonical SMILES C1=CC2=C(C=C(C=C2N=C1)ChBr
InChl Key Not available

PubChem CID Not available

Physicochemical Properties

Detailed experimental data on the physicochemical properties of 3-Bromo-7-chloroquinoline
are scarce. The following table includes predicted values from chemical databases.

Table 2: Physicochemical Properties of 3-Bromo-7-chloroquinoline

Property Value Source
Appearance White to off-white solid [4]
Melting Point Data not available

Boiling Point 311.8+22.0 °C (Predicted) [4]
Density 1.673+0.06 g/cm3 (Predicted) [4]

pKa 0.95+0.25 (Predicted) [4]

Keep in dark place, Sealed in
Storage [4]
dry, Room Temperature
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Spectroscopic Data

Comprehensive, experimentally verified spectroscopic data (*H NMR, 13C NMR, IR, Mass
Spectrometry) for 3-Bromo-7-chloroquinoline are not readily available in the reviewed
literature. For the purpose of structural elucidation, a comparative analysis with data from
closely related compounds is often employed. A guide on the spectroscopic analysis of 3-
bromoquinoline derivatives suggests general regions for spectral peaks.[5]

Table 3: Spectroscopic Data for 3-Bromo-7-chloroquinoline

Spectrum Type Data

1H NMR Data not available
13C NMR Data not available
Infrared (IR) Data not available
Mass Spectrometry (MS) Data not available

Synthesis of Halogenated Quinolines: Experimental
Protocols

While a specific, detailed experimental protocol for the synthesis of 3-Bromo-7-
chloroquinoline is not explicitly documented in the searched literature, general methods for
the synthesis of quinoline and its halogenated derivatives are well-established. These methods
often involve the cyclization of aniline derivatives or the direct halogenation of the quinoline
core.[6][7][8][9]

One common approach for the synthesis of substituted quinolines is the Combes quinoline
synthesis. The following is a generalized protocol that could be adapted for the synthesis of 3-
Bromo-7-chloroquinoline, likely starting from a appropriately substituted aniline.

Generalized Combes Quinoline Synthesis Protocol

» Reaction of an Aniline with a (3-Diketone: A substituted aniline (e.g., an aniline with a chlorine
at the meta-position) is reacted with a B-diketone in the presence of an acid catalyst.
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o Cyclization: The intermediate Schiff base is then subjected to acid-catalyzed cyclization to
form the quinoline ring.

e Halogenation: If not already present on the starting materials, the bromine and chlorine
atoms can be introduced through electrophilic aromatic substitution reactions. The
regioselectivity of these reactions would depend on the existing substituents and reaction
conditions.

A study on the regioselective synthesis of 3-bromoquinoline derivatives provides detailed
methods for similar compounds, which could serve as a starting point for developing a specific
protocol for 3-Bromo-7-chloroquinoline.[10]

Generalized Workflow for Substituted Quinoline Synthesis

Step 2: Cyclization

' Substituted Quinoline Core '
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L
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Step 3: Halogenation (if required)
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| Schiff Base Intermediate Final Product (e.g., 3-Bromo-7-chloroquinoline)

Click to download full resolution via product page

Caption: Generalized synthetic workflow for substituted quinolines.

Biological Activity and Signaling Pathways

There is no specific information available in the reviewed literature regarding the biological
activity or the signaling pathways associated with 3-Bromo-7-chloroquinoline. However, the
quinoline scaffold is a well-known pharmacophore present in numerous compounds with a wide
array of biological activities.[1][2][3]
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Derivatives of quinoline have been extensively studied and have shown potential as:

e Anticancer agents: Some substituted quinolines have demonstrated potent activities against
various cancer cell lines.[11]

» Antimicrobial agents: The quinoline core is found in several antibacterial and antifungal
drugs.[12]

» Anti-inflammatory agents: Certain quinoline derivatives have shown significant anti-
inflammatory effects.[12]

The biological activity of a specific quinoline derivative is highly dependent on the nature and
position of its substituents. Therefore, while the broader class of quinolines is biologically
active, the specific effects of 3-Bromo-7-chloroquinoline would require dedicated
experimental investigation.

Biological Activities of the Quinoline Scaffold

Quinoline Scaffold

Potential Biologisal Activities

Antimicrobial Anti-inflammatory

Other Activities

Click to download full resolution via product page
Caption: Potential biological activities associated with the quinoline scaffold.

Conclusion and Future Directions

3-Bromo-7-chloroquinoline is a structurally defined chemical entity with potential for further
investigation in medicinal chemistry and drug discovery. However, a significant gap exists in the
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publicly available experimental data for this compound. Future research should focus on:

» Definitive Synthesis and Characterization: Development and publication of a detailed,
reproducible synthetic protocol for 3-Bromo-7-chloroquinoline, followed by comprehensive
spectroscopic characterization (NMR, IR, MS) to establish a reference dataset.

e Physicochemical Profiling: Experimental determination of key physicochemical properties
such as melting point, solubility, and pKa.

» Biological Screening: A thorough investigation of the biological activities of 3-Bromo-7-
chloroquinoline against a panel of relevant targets, including cancer cell lines and microbial
strains, to elucidate its potential therapeutic applications.

This foundational work is essential to unlock the full potential of 3-Bromo-7-chloroquinoline
and to guide the rational design of new derivatives with improved therapeutic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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